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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the primary applications of strontium
oxalate (SrC₂O₄) in analytical chemistry. The protocols herein are designed to offer

comprehensive, step-by-step guidance for the quantitative analysis of strontium through

gravimetric, volumetric, and thermal methods.

Gravimetric Determination of Strontium as
Strontium Oxalate
This method relies on the precipitation of strontium ions from a solution as sparingly soluble

strontium oxalate monohydrate (SrC₂O₄·H₂O), which is then dried and weighed. This

technique is valued for its high accuracy and precision when performed meticulously.
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Parameter Value Reference(s)

Molecular Weight of SrC₂O₄ 175.64 g/mol [1]

Molecular Weight of

SrC₂O₄·H₂O
193.65 g/mol Calculated

Solubility Product (Ksp) of

SrC₂O₄
~5.6 x 10⁻⁸ [1][2]

Solubility in Water 0.05 g/L (at 25°C) [2]

Experimental Protocol
Objective: To determine the concentration of strontium in an aqueous sample by gravimetric

analysis.

Materials:

Strontium-containing solution (e.g., strontium chloride or nitrate)

Ammonium oxalate ((NH₄)₂C₂O₄) solution (5% w/v)

Dilute acetic acid

Dilute ammonium hydroxide

Methyl red indicator

Ashless filter paper

Gooch crucible

Drying oven

Muffle furnace

Analytical balance

Procedure:
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Sample Preparation: Accurately pipette a known volume of the strontium-containing solution

into a 250 mL beaker. Dilute with deionized water to approximately 100 mL.

Acidification: Add a few drops of methyl red indicator and acidify the solution with a few

drops of dilute acetic acid until the solution turns pink.

Precipitation: Heat the solution to boiling and slowly add a freshly prepared 5% solution of

ammonium oxalate with constant stirring. Continue adding the ammonium oxalate solution

until no further precipitation is observed. Add a slight excess to ensure complete

precipitation.

Digestion: Keep the solution hot (just below boiling) for approximately one hour. This

process, known as digestion, allows the precipitate particles to grow, making them easier to

filter.

pH Adjustment: Add dilute ammonium hydroxide dropwise until the indicator changes from

red to yellow, indicating a neutral or slightly alkaline solution.

Cooling and Filtration: Allow the solution to cool to room temperature. Filter the precipitate

through a pre-weighed Gooch crucible or a quantitative ashless filter paper.

Washing: Wash the precipitate with a dilute solution of ammonium oxalate, followed by small

portions of cold deionized water to remove any soluble impurities.

Drying and Weighing: Dry the precipitate in an oven at 110-120°C to a constant weight. The

final product is strontium oxalate monohydrate (SrC₂O₄·H₂O).

Calculation: Calculate the mass of strontium in the original sample using the following

formula: Mass of Sr (g) = (Mass of SrC₂O₄·H₂O precipitate (g) × Atomic weight of Sr) /

Molecular weight of SrC₂O₄·H₂O
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Precipitation

Separation & Weighing

Calculation

Strontium-containing Sample

Acidify with Acetic Acid

Heat to Boiling

Add Ammonium Oxalate Solution

Digest Precipitate

Adjust pH with Ammonium Hydroxide

Cool to Room Temperature

Filter Precipitate

Wash Precipitate

Dry at 110-120°C

Weigh SrC₂O₄·H₂O

Calculate Mass of Strontium

 

Precipitation

Titration

Calculation

Precipitate and Wash SrC₂O₄

Dissolve Precipitate in H₂SO₄

Heat Solution to 60-80°C

Titrate with Standard KMnO₄

Observe Persistent Pink Color

Calculate Moles of KMnO₄

Calculate Moles of H₂C₂O₄
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Calculate Mass of Strontium
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SrC₂O₄·H₂O (s)

SrC₂O₄ (s)

ΔT (100-250°C)

H₂O (g)

SrCO₃ (s)

ΔT (400-500°C)

CO (g)

SrO (s)

ΔT (>800°C)

CO₂ (g)
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Initial Solution

Selective Precipitation

Separation

Solution containing Sr²⁺ and Ca²⁺

Adjust pH to ~4.0

Add Oxalate Solution

Precipitate SrC₂O₄

Filter

SrC₂O₄ Precipitate Filtrate containing Ca²⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Strontium oxalate CAS#: 814-95-9 [m.chemicalbook.com]

2. Strontium oxalate | 814-95-9 [chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Protocols for Strontium Oxalate
in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213420#strontium-oxalate-applications-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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